Cas no 2418703-83-8 ((9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate
• CAS No: 2418703-83-8
• MF: C₂₇H₂₆IN₅O₂
• MW: 579.432117938995
• CID: 5678103
• PubChem ID: 165774764
• Update Time: 2025-07-21

(9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418703-83-8
• (9H-fluoren-9-yl)methyl 4-[3-(azidomethyl)-5-iodo-2-methylphenyl]piperazine-1-carboxylate
• EN300-26629959
• (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate

• Inchi： 1S/C27H26IN5O2/c1-18-19(16-30-31-29)14-20(28)15-26(18)32-10-12-33(13-11-32)27(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25H,10-13,16-17H2,1H3
• InChI Key： FIJMKCDQCKPLDM-UHFFFAOYSA-N
• SMILES： IC1C=C(CN=[N+]=[N-])C(C)=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 579.11312g/mol
• Monoisotopic Mass: 579.11312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 47.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate and Its Significance in Modern Chemical Research

(9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with the CAS number 2418703-83-8, represents a pinnacle of molecular design, integrating multiple functional groups that make it a versatile tool for synthetic chemistry and drug discovery. The presence of a fluorene moiety, an iodine atom, and an azidomethyl group within its structure provides unique reactivity and potential applications in various biochemical pathways.

The structural framework of this compound is meticulously crafted to facilitate interactions with biological targets. The fluorene ring, known for its rigidity and fluorescence properties, serves as an excellent scaffold for developing bioactive molecules. Its stability under various conditions makes it a preferred choice for medicinal chemists aiming to design compounds with enhanced pharmacokinetic profiles. Additionally, the presence of an iodine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

The azidomethyl group at the 3-position of the phenyl ring introduces a high degree of reactivity, enabling the compound to participate in click chemistry reactions. These reactions are particularly useful in labeling biomolecules and creating conjugates for diagnostic and therapeutic purposes. The combination of these features makes (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate) a valuable intermediate in the synthesis of novel pharmaceuticals and bioactive molecules.

Recent advancements in the field of chemical biology have highlighted the importance of such multifunctional compounds in drug discovery. For instance, researchers have leveraged the reactivity of azido compounds to develop probes that can selectively label specific proteins or nucleic acids. This approach has been instrumental in elucidating complex biological pathways and identifying potential drug targets. The incorporation of an iodine atom into the molecular structure also facilitates the use of radioisotopic labeling techniques, which are crucial for studying metabolic processes and drug distribution in vivo.

In addition to its utility in biochemical research, (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate) has shown promise in the development of targeted therapies. The fluorene moiety can be exploited for fluorescence-based imaging techniques, allowing researchers to track the movement and interaction of drugs within biological systems. This capability is particularly valuable in oncology research, where understanding the behavior of therapeutic agents at the cellular level is essential for optimizing treatment strategies.

The compound's structural features also make it a suitable candidate for exploring novel pharmacological mechanisms. For example, the piperazine ring is a common pharmacophore in many drugs due to its ability to interact with various biological receptors. By modifying this core structure, researchers can fine-tune the pharmacological properties of (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate) to achieve desired effects. This flexibility has led to its use in developing potential treatments for neurological disorders, cardiovascular diseases, and other conditions where precise receptor targeting is critical.

The synthesis of this compound exemplifies the cutting-edge techniques employed in modern organic chemistry. Advanced methodologies such as transition-metal-catalyzed reactions and palladium-mediated couplings have been utilized to construct its complex framework efficiently. These synthetic strategies not only highlight the ingenuity of chemists but also underscore the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmaceutical scientists.

The potential applications of (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate) extend beyond traditional drug discovery. Its unique structural attributes make it a promising candidate for materials science applications, particularly in the development of organic electronics and optoelectronic devices. The fluorene-based materials are known for their excellent thermal stability and luminescent properties, which are highly desirable in these fields.

In conclusion, (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-5-iodo-2-methylphenylpiperazine-1-carboxylate, with CAS number 2418703-83-8, represents a significant advancement in chemical biology and pharmaceutical research. Its multifunctional design offers numerous opportunities for synthetic innovation and therapeutic development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly vital role in uncovering new treatments and improving patient care.